2-(3,4-dimethylphenoxy)-N-(4-fluoro-3-nitrophenyl)acetamide

• IUPAC Name: 2-(3,4-dimethylphenoxy)-N-(4-fluoro-3-nitrophenyl)acetamide
• InChI: InChI=1S/C16H15FN2O4/c1-10-3-5-13(7-11(10)2)23-9-16(20)18-12-4-6-14(17)15(8-12)19(21)22/h3-8H,9H2,1-2H3,(H,18,20)
• InChI Key: YOUBBDFLUSQIAH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCC(=O)NC2=CC(=C(C=C2)F)[N+](=O)[O-])C
• Molecular Formula: C16H15FN2O4
• Molecular Weight: 318.30 g/mol

Description

2-(3,4-dimethylphenoxy)-N-(4-fluoro-3-nitrophenyl)acetamide, also known as DFNA, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. DFNA is a member of the acetanilide class of compounds and is commonly used as a building block for the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 2-(3,4-dimethylphenoxy)-N-(4-fluoro-3-nitrophenyl)acetamide is not fully understood. However, it is believed to act as an inhibitor of certain enzymes, particularly those involved in the biosynthesis of prostaglandins.
Biochemical and Physiological Effects
2-(3,4-dimethylphenoxy)-N-(4-fluoro-3-nitrophenyl)acetamide has been shown to have a range of biochemical and physiological effects. In particular, it has been found to have anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs for the treatment of pain and inflammation.

Advantages and Limitations for Lab Experiments

2-(3,4-dimethylphenoxy)-N-(4-fluoro-3-nitrophenyl)acetamide has several advantages as a starting material for the synthesis of other compounds. It is readily available, relatively inexpensive, and easy to handle. However, it also has some limitations, including its low solubility in water and its potential toxicity.

Future Directions

There are several future directions for research involving 2-(3,4-dimethylphenoxy)-N-(4-fluoro-3-nitrophenyl)acetamide. One potential area of study is the development of new drugs based on its anti-inflammatory and analgesic properties. Another area of interest is the synthesis of new compounds using 2-(3,4-dimethylphenoxy)-N-(4-fluoro-3-nitrophenyl)acetamide as a starting material, particularly those with potential applications in material science. Additionally, further studies are needed to fully understand the mechanism of action of 2-(3,4-dimethylphenoxy)-N-(4-fluoro-3-nitrophenyl)acetamide and its potential toxicity.

Synthesis Methods

The synthesis of 2-(3,4-dimethylphenoxy)-N-(4-fluoro-3-nitrophenyl)acetamide involves the reaction of 2-(3,4-dimethylphenoxy)aniline with 4-fluoro-3-nitrobenzoyl chloride in the presence of a base. The reaction yields 2-(3,4-dimethylphenoxy)-N-(4-fluoro-3-nitrophenyl)acetamide as a white solid with a melting point of 135-137°C.

Scientific Research Applications

2-(3,4-dimethylphenoxy)-N-(4-fluoro-3-nitrophenyl)acetamide has been widely used in scientific research as a starting material for the synthesis of other compounds. It has also been studied for its potential applications in various fields, including medicinal chemistry, organic synthesis, and material science.